Cas no 2168789-22-6 (3-methyl-N-propylbutanehydrazide)

• Product Name: 3-methyl-N-propylbutanehydrazide
• CAS No: 2168789-22-6
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5992207
• PubChem ID: 165506622
• Update Time: 2025-05-19

3-methyl-N-propylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-propylbutanehydrazide
• EN300-1276122
• 2168789-22-6

• Inchi： 1S/C8H18N2O/c1-4-5-10(9)8(11)6-7(2)3/h7H,4-6,9H2,1-3H3
• InChI Key： JXBYQDBBBYQNSP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N(CCC)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-methyl-N-propylbutanehydrazide

Introduction to 3-methyl-N-propylbutanehydrazide (CAS No. 2168789-22-6)

3-methyl-N-propylbutanehydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 2168789-22-6, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, presents intriguing possibilities for applications in synthetic chemistry and drug development. The molecular formula of 3-methyl-N-propylbutanehydrazide suggests a branched alkyl chain hydrazide derivative, which is a class of compounds known for their versatile reactivity and utility in various chemical transformations.

The significance of 3-methyl-N-propylbutanehydrazide lies in its potential role as an intermediate in the synthesis of more complex molecules. Hydrazides, as a functional group, are frequently employed in medicinal chemistry due to their ability to participate in condensation reactions, forming amides and other heterocyclic structures. These reactions are pivotal in the development of bioactive molecules, including pharmaceuticals and agrochemicals. The specific substitution pattern in 3-methyl-N-propylbutanehydrazide, with a methyl group on the third carbon and a propyl group on the nitrogen, contributes to its distinct chemical properties and reactivity profile.

In recent years, there has been a surge in research focused on hydrazide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that hydrazides can exhibit properties such as protease inhibition, anti-inflammatory effects, and even potential applications in antitumor therapies. The structural motif of 3-methyl-N-propylbutanehydrazide makes it a candidate for further exploration in these areas. Researchers are particularly interested in how the branched alkyl groups influence the compound's interactions with biological targets, which could lead to novel pharmacophores.

The synthesis of 3-methyl-N-propylbutanehydrazide involves multi-step organic reactions, typically starting from readily available precursors such as butanone derivatives and propylamine. The introduction of the hydrazide group requires careful control of reaction conditions to avoid side products like imines or azines, which can complicate downstream applications. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production and subsequent research applications.

One of the most compelling aspects of 3-methyl-N-propylbutanehydrazide is its potential as a building block for more complex drug candidates. Medicinal chemists often modify hydrazide scaffolds by introducing additional functional groups or varying the substitution patterns to optimize biological activity. For instance, studies have shown that hydrazides can be coupled with carboxylic acids via amide bond formation, creating molecules with enhanced stability and bioavailability. The flexibility offered by 3-methyl-N-propylbutanehydrazide allows researchers to explore diverse structural modifications, paving the way for innovative drug design.

The pharmaceutical industry has increasingly recognized the importance of hydrazide derivatives in drug discovery. Their ability to form stable covalent bonds with biological targets makes them valuable tools for developing small molecule inhibitors and activators. Recent advancements in computational chemistry have further accelerated the design and optimization of hydrazide-based compounds. Molecular modeling techniques enable researchers to predict binding affinities and metabolic stability, reducing the time and cost associated with experimental screening.

In addition to pharmaceutical applications, 3-methyl-N-propylbutanehydrazide has shown promise in materials science. Hydrazides can participate in polymerization reactions, leading to the development of novel polymeric materials with tailored properties. These materials may find applications in coatings, adhesives, or even biodegradable polymers. The unique reactivity of 3-methyl-N-propylbutanehydrazide makes it a versatile component in constructing advanced materials with specific functionalities.

The safety profile of 3-methyl-N-propylbutanehydrazide is another critical consideration in its application. While hydrazides are generally stable under standard conditions, their reactivity with strong oxidizing agents necessitates careful handling during synthesis and storage. Researchers must adhere to stringent safety protocols to prevent unwanted side reactions that could compromise both yield and purity. Furthermore, toxicity studies are essential to assess potential hazards associated with prolonged exposure or ingestion.

Future research directions for 3-methyl-N-propylbutanehydrazide may include exploring its role in enzyme inhibition studies or developing new synthetic methodologies for improved accessibility. The integration of machine learning algorithms into drug discovery pipelines could also enhance the identification of novel derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like 3-methyl-N-propylbutanehydrazide will remain at the forefront of innovation across multiple scientific disciplines.

In conclusion,3-methyl-N-propylbutanehydrazide (CAS No. 2168789-22-6) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique molecular structure offers opportunities for synthetic innovation and functional diversification, making it a valuable asset for researchers worldwide. As advancements continue to emerge from interdisciplinary collaborations,3-methyl-N-propylbutanehydrazide is poised to play an increasingly significant role in shaping the future of chemical research and development.